8-[(3-Isopropoxypropyl)amino]-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione 8-[(3-Isopropoxypropyl)amino]-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione

Brand Name: Vulcanchem

CAS No.: 516455-45-1

VCID: VC0432113

InChI: InChI=1S/C13H21N5O3/c1-8(2)21-7-5-6-14-12-15-9-10(16-12)17(3)13(20)18(4)11(9)19/h8H,5-7H2,1-4H3,(H2,14,15,16)

SMILES: CC(C)OCCCNC1=NC2=C(N1)C(=O)N(C(=O)N2C)C

Molecular Formula: C13H21N5O3

Molecular Weight: 295.34g/mol

8-[(3-Isopropoxypropyl)amino]-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione

CAS No.: 516455-45-1

VCID: VC0432113

Molecular Formula: C13H21N5O3

Molecular Weight: 295.34g/mol

CAS No.	516455-45-1
Product Name	8-[(3-Isopropoxypropyl)amino]-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione
Molecular Formula	C13H21N5O3
Molecular Weight	295.34g/mol
IUPAC Name	1,3-dimethyl-8-(3-propan-2-yloxypropylamino)-7H-purine-2,6-dione
Standard InChI	InChI=1S/C13H21N5O3/c1-8(2)21-7-5-6-14-12-15-9-10(16-12)17(3)13(20)18(4)11(9)19/h8H,5-7H2,1-4H3,(H2,14,15,16)
Standard InChIKey	MCSBUCCPANVFQA-UHFFFAOYSA-N
Isomeric SMILES	CC(C)OCCC/N=C/1\NC2=C(N1)N(C(=O)N(C2=O)C)C
SMILES	CC(C)OCCCNC1=NC2=C(N1)C(=O)N(C(=O)N2C)C
Canonical SMILES	CC(C)OCCCNC1=NC2=C(N1)C(=O)N(C(=O)N2C)C
PubChem Compound	663837
Last Modified	Nov 11 2021

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